Cas no 51483-92-2 (6-Bromo-4H-chromen-4-one)

6-Bromo-4H-chromen-4-one is a brominated derivative of chromen-4-one, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include a stable chromone core structure, which facilitates further functionalization, and the presence of a bromine substituent, enabling selective cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. This compound is particularly valuable in the development of bioactive molecules, including potential antimicrobial and anticancer agents, due to its ability to act as a scaffold for structural modifications. High purity and well-defined reactivity make it a reliable building block for heterocyclic chemistry and medicinal chemistry applications.
6-Bromo-4H-chromen-4-one structure
6-Bromo-4H-chromen-4-one structure
Product Name:6-Bromo-4H-chromen-4-one
CAS No:51483-92-2
MF:C9H5BrO2
MW:225.038801908493
MDL:MFCD00239369
CID:376207
PubChem ID:87560771
Update Time:2025-05-28

6-Bromo-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-4H-chromen-4-one
    • 4H-1-Benzopyran-4-one,6-bromo-
    • 6-bromochromen-4-one
    • 6-bromochromone
    • 6-Bromo-4-oxo-4H-1-benzopyran
    • XVNBWGGBXOJIDR-UHFFFAOYSA-N
    • 4H-1-Benzopyran-4-one, 6-bromo-
    • 6-bromanylchromen-4-one
    • 6-bromo-1-benzopyran-4-one
    • 6-Bromo-4H-chromen-4-one #
    • 6-Bromo-4H-1-benzopyran-4-one
    • SBB081179
    • VZ30680
    • FCH1320061
    • 51483-92-2
    • D89003
    • CS-0187188
    • 6-Bromochromone, 98%
    • EN300-6733257
    • DTXSID50338340
    • FT-0639998
    • InChI=1/C9H5BrO2/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-5
    • SCHEMBL321544
    • A828620
    • B3335
    • AKOS000275967
    • AS-56675
    • MFCD00239369
    • DB-051972
    • MDL： MFCD00239369
    • Inchi： 1S/C9H5BrO2/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-5H
    • InChI Key： XVNBWGGBXOJIDR-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C(C=CO2)=O)C=1

Computed Properties

  • Exact Mass: 223.94700
  • Monoisotopic Mass: 223.94729g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26.3
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: powder
  • Melting Point: 136.0 to 140.0 deg-C
  • PSA: 30.21000
  • LogP: 2.55550
  • Solubility: Insoluble in water

6-Bromo-4H-chromen-4-one Security Information

6-Bromo-4H-chromen-4-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

6-Bromo-4H-chromen-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449042253-25g
6-Bromo-4H-chromen-4-one
 51483-92-2 95%
25g
 $158.08 2023-09-01
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B3335-25G
6-Bromochromone
 51483-92-2 >98.0%(GC)
25g
 ¥1680.00 2024-04-16
TRC
B682813-100mg
6-Bromo-4H-chromen-4-one
 51483-92-2
100mg
 $ 64.00 2023-04-18
TRC
B682813-250mg
6-Bromo-4H-chromen-4-one
 51483-92-2
250mg
 $ 75.00 2023-04-18
TRC
B682813-500mg
6-Bromo-4H-chromen-4-one
 51483-92-2
500mg
 $ 87.00 2023-04-18
TRC
B682813-1g
6-Bromo-4H-chromen-4-one
 51483-92-2
1g
 $ 98.00 2023-04-18
Apollo Scientific
OR22718-5g
6-bromo-4H-chromen-4-one
 51483-92-2 98%
5g
 £22.00 2025-03-21
Apollo Scientific
OR22718-25g
6-bromo-4H-chromen-4-one
 51483-92-2 98%
25g
 £148.00 2025-02-19
abcr
AB151582-1 g
6-Bromochromone, 97%; .
 51483-92-2 97%
1g
 €62.40 2023-05-09
abcr
AB151582-5 g
6-Bromochromone, 97%; .
 51483-92-2 97%
5g
 €101.50 2023-05-09

6-Bromo-4H-chromen-4-one Production Method

6-Bromo-4H-chromen-4-one Related Literature

Related Categories

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